Cas no 185142-00-1 (2-[(2R,3R,4S,5R)-2-(2,4-dioxopyrimidin-1-yl)-4-hydroxy-5-(hydroxymethyl)oxolan-3-yl]acetonitrile)

• Product Name: 2-[(2R,3R,4S,5R)-2-(2,4-dioxopyrimidin-1-yl)-4-hydroxy-5-(hydroxymethyl)oxolan-3-yl]acetonitrile
• CAS No: 185142-00-1
• MF: C₁₁H₁₃N₃O₅
• MW: 267.238022565842
• CID: 2621409
• PubChem ID: 10730527
• Update Time: 2025-04-21

2-[(2R,3R,4S,5R)-2-(2,4-dioxopyrimidin-1-yl)-4-hydroxy-5-(hydroxymethyl)oxolan-3-yl]acetonitrile Chemical and Physical Properties

Names and Identifiers

• DTXSID50444117
• CTK0A4929
• 185142-00-1
• 2-[(2R,3R,4S,5R)-2-(2,4-dioxopyrimidin-1-yl)-4-hydroxy-5-(hydroxymethyl)oxolan-3-yl]acetonitrile

• Inchi： 1S/C11H13N3O5/c12-3-1-6-9(17)7(5-15)19-10(6)14-4-2-8(16)13-11(14)18/h2,4,6-7,9-10,15,17H,1,5H2,(H,13,16,18)/t6-,7-,9+,10-/m1/s1
• InChI Key： SAJQSLRFTZESIP-GTDKDYCYSA-N
• SMILES： O1[C@H](CO)[C@H]([C@@H](CC#N)[C@@H]1N1C=CC(NC1=O)=O)O

Computed Properties

• Exact Mass: 267.08552052Da
• Monoisotopic Mass: 267.08552052Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 468
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2
• Topological Polar Surface Area: 123Ų